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Compound of Interest

Compound Name: (R)-(2-Furyl)hydroxyacetonitrile

Cat. No.: B050658

Essential Safety and Handling Guide for (R)-(2-
Furyl)hydroxyacetonitrile

This guide provides immediate, essential safety and logistical information for handling (R)-(2-
Furyl)hydroxyacetonitrile in a laboratory setting. The procedural guidance is intended for
researchers, scientists, and professionals in drug development to ensure safe handling,
storage, and disposal of this compound.

(R)-(2-Furyl)hydroxyacetonitrile is a chemical compound that requires careful handling due to
its potential hazards. Although specific quantitative data on toxicity and exposure limits are not
readily available for this exact compound, its structure as a cyanohydrin suggests that it should
be handled with the same precautions as other organic nitriles and cyanide-containing

compounds.

Physical and Chemical Properties
Property Value
CAS Number 121986-08-1[1][2]
Molecular Formula C6H5NO2[1][2]
Molecular Weight 123.111 g/mol [1]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b050658?utm_src=pdf-interest
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.guidechem.com/msds/121986-08-1.html
https://www.chemwhat.com/r-2-hydroxy-2-2-furylacetonitrile-cas-121986-08-1/
https://www.guidechem.com/msds/121986-08-1.html
https://www.chemwhat.com/r-2-hydroxy-2-2-furylacetonitrile-cas-121986-08-1/
https://www.guidechem.com/msds/121986-08-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

A comprehensive approach to personal protection is critical when handling (R)-(2-

Furyl)hydroxyacetonitrile. The following PPE is mandatory to minimize exposure risk.

Core PPE Requirements

PPE Component

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(double gloving is

recommended).[3]

Prevents skin contact. Nitrile
gloves are a common choice,
but compatibility should be
verified.

Eye Protection

Chemical safety goggles and a
face shield.[3]

Protects against splashes and
potential vapor exposure to the

eyes.

Body Protection

A lab coat must be worn.[3]

Protects against incidental skin

contact.

Respiratory Protection

Use in a certified laboratory

chemical fume hood.[3][4]

Minimizes inhalation of any

potential vapors or aerosols.

DOT Script for PPE Workflow

Caption: Workflow for selecting and using Personal Protective Equipment.

Operational Plan: Handling and Storage

Safe handling and storage are paramount to preventing accidental exposure and ensuring the

stability of the compound.

Step-by-Step Handling Protocol

e Preparation:

o Ensure a certified laboratory chemical fume hood is operational.[3][4]

o Verify that an emergency safety shower and eyewash station are accessible and have

been recently tested.[3]
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o Never work alone when handling this compound.[3]

o Keep acids away from the work area unless they are part of the experimental procedure,
as they can react with cyanides to produce highly toxic hydrogen cyanide gas.[3]

e Handling:

o Conduct all manipulations, including weighing and transferring, within the chemical fume
hood.[3]

o Avoid the formation of dust and aerosols.[5]
o Use personal protective equipment as specified in the table above.[1]
o Storage:
o Store in a tightly closed container in a cool, dry place.[4]
o The compound may be light and moisture sensitive; store accordingly.[4]

Emergency Response Plan

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][5]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention.[1][5]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical
attention.[1][5]

Accidental Release Measures

o Evacuate: Evacuate personnel from the spill area.[4]

o Ventilate: Ensure adequate ventilation.

¢ Containment:

o Wear appropriate PPE, including respiratory protection if necessary.[1]

o Prevent the material from entering drains.

o For liquid spills, absorb with an inert material (e.g., sand, earth).

o For solid spills, sweep up, place in a bag, and hold for waste disposal, avoiding dust

creation.[4]

» Decontamination: Wash the spill site after material pickup is complete.[4]

DOT Script for Emergency Response
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Caption: Logical flow for emergency response to an exposure or spill.

Disposal Plan

Proper disposal of (R)-(2-Furyl)hydroxyacetonitrile and any contaminated materials is
essential to prevent environmental contamination and accidental exposure.

Waste Management Protocol

e Segregation:
o Cyanide-containing wastes must be managed as hazardous waste.[3]
o Store cyanide wastes in dedicated, clearly labeled, and sealed containers.[3]

o Keep solid and liquid cyanide wastes in separate containers.[3] Contaminated items such
as gloves, paper towels, and pipette tips should be disposed of as solid hazardous waste.

» Collection and Disposal:

o Arrange for the collection of hazardous waste through your institution's Environmental
Health & Safety (EH&S) department.[3]

o Ensure all waste containers are properly tagged with a hazardous waste label.[3]

o Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. chemwhat.com [chemwhat.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/product/b050658?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/121986-08-1.html
https://www.chemwhat.com/r-2-hydroxy-2-2-furylacetonitrile-cas-121986-08-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

3. Information on Cyanide Compounds — Stanford Environmental Health & Safety
[ehs.stanford.edu]

4. Safety Guideline [chemtrack.org]

5. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling (R)-(2-
Furyl)hydroxyacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050658#personal-protective-equipment-for-handling-
r-2-furyl-hydroxyacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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